Cas no 889943-49-1 (3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine)

• Product Name: 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• CAS No: 889943-49-1
• MF: C₆H₄F₃N₅
• MW: 203.124670028687
• CID: 3056595
• PubChem ID: 4915708
• Update Time: 2025-05-22

3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• SCHEMBL2362190
• PKB94349
• Z1509492417
• DB-394073
• 3-(Trifluoromethyl)-(1,2,4)triazolo(4,3-b)pyridazin-6-amine
• 889943-49-1
• 885-808-9
• 3-(Trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-amine
• STK772346
• CS-0237954
• EN300-188366
• AKOS001754494
• 3-Trifluoromethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-ylamine
• 3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• Inchi： 1S/C6H4F3N5/c7-6(8,9)5-12-11-4-2-1-3(10)13-14(4)5/h1-2H,(H2,10,13)
• InChI Key： OCWFSMZRPYSHFY-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(N)=NN12)(F)F

Computed Properties

• Exact Mass: 203.04187964Da
• Monoisotopic Mass: 203.04187964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine: A Comprehensive Overview

The compound with CAS No. 889943-49-1, commonly referred to as 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a trifluoromethyl group attached to a triazolopyridazine core. The triazolopyridazine framework is known for its aromatic stability and versatile reactivity, making it a valuable component in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine as a precursor for the development of novel pharmaceutical agents. Its ability to undergo various substitution reactions has been exploited in the synthesis of bioisosteric replacements for existing drug molecules. For instance, researchers have demonstrated that the trifluoromethyl group can be replaced with other electron-withdrawing groups to modulate the compound's pharmacokinetic properties. This flexibility in functionalization underscores its importance as a building block in medicinal chemistry.

In addition to its role in drug discovery, 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine has found applications in the development of advanced materials. Its aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into π-conjugated polymers for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethyl group has been shown to enhance the stability and efficiency of these materials by improving charge transport properties.

The synthesis of 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine involves a multi-step process that typically begins with the preparation of the triazolopyridazine core. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or nucleophilic aromatic substitution reactions. The choice of reaction conditions plays a critical role in ensuring high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact.

From a structural standpoint, 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine exhibits a high degree of symmetry and planarity due to its aromatic framework. This property is advantageous in applications requiring precise molecular alignment, such as in crystal engineering and supramolecular chemistry. Researchers have utilized this compound to study π–π interactions and hydrogen bonding networks in crystalline solids.

Moreover, computational studies have provided deeper insights into the electronic properties of 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution across the molecule. This modulation of electronic properties has implications for both its reactivity in chemical transformations and its performance in electronic devices.

In conclusion, 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound